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Compound of Interest

Compound Name: 2,3,3,3-Tetrafluoropropene

cat. No.: B1223342

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3,3,3-Tetrafluoropropene (HFO-
1234yf), a hydrofluoroolefin refrigerant of significant interest due to its low global warming
potential. This document details its chemical identity, physicochemical properties, synthesis,
environmental fate, and toxicological profile, supported by experimental data and
methodologies.

Nomenclature and Chemical Identity

IUPAC Name: 2,3,3,3-Tetrafluoropropene[1][2][3][4]

CAS Number: 754-12-1[2][3][4]

Synonyms: HFO-1234yf, R-1234yf, 2,3,3,3-Tetrafluoroprop-1-ene[3][4]

Molecular Formula: CsHzFa4[4] or CH2=CFCF3[1]

Quantitative Data Summary

The following tables summarize the key quantitative data for HFO-1234yf, covering its
thermophysical, flammability, and toxicological properties.

Table 1: Thermophysical Properties of HFO-1234yf
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Property Value Units Reference
Molecular Weight 114.0 g/mol [2]
Boiling Point (at 101.3
-29.5 °C [1]
kPa)
Critical Temperature 94.7 °C [2]
Critical Pressure 33.81 bar [2]
Critical Density 475.55 kg/m 3 [2]
Liquid Heat Capacity
1411 kJ/kg-K [1]
(at 25°C)
Vapor Heat Capacity
1.066 kJ/kg-K [1]
(at 25°C)
Heat of Vaporization
- _ 180.1 kd/kg [1]
(at boiling point)
Vapor Pressure (at
683 kPa [1]
25°C)
Liquid Thermal
o 0.067 Wim-K [1]
Conductivity (at 25°C)
Solubility in Water (at
198.2 mg/l [2]
24°C)
Atmospheric Lifetime 11 days [1][5]
Global Warming
. <1 - [1]
Potential (100-year)
Ozone Depletion
0 - [2]

Potential

Table 2: Flammability and Safety Data of HFO-1234yf
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Property Value Units Reference
Lower Flammability
o 6.2 % vol. [1]
Limit (LFL)
Upper Flammabilit
-pr? Y 12.3 % vol. [1]
Limit (UFL)
Auto-ignition
405 °C [2]
Temperature
Safety Classification
A2L [2]
(ASHRAE)
Table 3: Toxicological Profile of HFO-1234yf
© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.honeywell-refrigerants.com/india/?document=honeywell-solstice-1234yf-trifold-brochure&download=1
https://www.honeywell-refrigerants.com/india/?document=honeywell-solstice-1234yf-trifold-brochure&download=1
https://pubmed.ncbi.nlm.nih.gov/23742174/
https://pubmed.ncbi.nlm.nih.gov/23742174/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Study Type Species Exposure Result Reference
Acute Inhalation Up to 405,800 )
o Rat No lethality [2]
Toxicity (4-hour) ppm
Acute Inhalation Up to 101,850 )
o Mouse No lethality [2]
Toxicity (4-hour) ppm
) No mortality or
Acute Inhalation ) o ]
o Rabbit 100,000 ppm clinical signs of [2]
Toxicity (1-hour) o
toxicity
Cardiac Up to 120,000 No sensitization
N Dog : [2]
Sensitization ppm to adrenalin
Up to 50,000 No treatment-
90-Day
] Rat ppm (6 hrs/day, 5 related adverse [2]
Inhalation Study
days/week) effects
Developmental Up to 50,000 No biologically
. Rat _— [2]
Toxicity ppm significant effects
Genotoxicity
(Micronucleus Mouse, Rat N/A Not genotoxic [2]
Assay)
Genotoxicity
(Unscheduled N/A N/A Not genotoxic 2]
DNA Synthesis)
o S. typhimurium Mutagenic with
Mutagenicity = 20%

(Ames Test)

TA100, E. coli
WP2 uvrA

concentration

metabolic

activation

[2]

Experimental Protocols

Detailed methodologies for key experiments cited in the toxicological and material compatibility

assessment of HFO-1234yf are outlined below.

Toxicology Testing
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A comprehensive set of toxicological studies was conducted to evaluate the safety of HFO-
1234yf, generally following internationally recognized guidelines such as those from the
Organization for Economic Cooperation and Development (OECD).[5]

o Acute Inhalation Toxicity:

o Objective: To determine the potential for a single, short-term exposure to HFO-1234yf to
cause lethality.

o Methodology: Groups of rats and mice were exposed to various concentrations of HFO-
1234yf for a single 4-hour period. Rabbits were exposed for 1 hour. The animals were then
observed for a period of 14 days for any signs of toxicity and mortality.[2]

e Cardiac Sensitization:

o Objective: To assess the potential of HFO-1234yf to sensitize the heart to adrenaline,
which could lead to cardiac arrhythmias.

o Methodology: Dogs were administered adrenaline and simultaneously exposed to
increasing concentrations of HFO-1234yf. Electrocardiograms were monitored for any
cardiac irregularities.[2]

o Repeated Dose Inhalation Toxicity (90-Day Study):

o Objective: To evaluate the cumulative toxic effects of repeated exposure to HFO-1234yf
over a 90-day period.

o Methodology: Rats were exposed to HFO-1234yf at concentrations of 5,000, 15,000, and
50,000 ppm for 6 hours per day, 5 days a week, for 90 days. A thorough examination of
the animals, including clinical observations, body weight, food consumption, hematology,
clinical chemistry, urinalysis, and histopathology of major organs and tissues, was
conducted.[2]

o Genotoxicity and Mutagenicity:

o Objective: To assess the potential of HFO-1234yf to induce genetic mutations or
chromosomal damage.
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o Methodology:

» Ames Test:Salmonella typhimurium strains TA100 and Escherichia coli WP2 uvrA were
exposed to HFO-1234yf at concentrations of 20% and higher, both with and without
metabolic activation, to detect gene mutations.[2]

» Micronucleus Assay: Mice and rats were exposed to HFO-1234yf, and their bone
marrow cells were examined for the presence of micronuclei, an indicator of
chromosomal damage.[2]

» Unscheduled DNA Synthesis (UDS) Assay: This assay was performed to detect DNA
repair, which is an indication of DNA damage.[2]

Material Compatibility Testing

o Objective: To evaluate the compatibility of HFO-1234yf with common materials used in air
conditioning systems, such as plastics, elastomers, and metals.

o Methodology (Sealed Tube Method, based on ASHRAE Standard 97):

o Coupons of the test materials (e.g., aluminum, copper, steel, various plastics and
elastomers) were placed in sealed glass tubes.[5][6]

o The tubes were charged with HFO-1234yf, a lubricant (such as polyalkylene glycol (PAG)
or polyolester (POE)), and in some cases, contaminants like water or air.[5][6]

o The sealed tubes were then aged at elevated temperatures (e.g., 100°C for
plastics/elastomers, 175°C or 200°C for metals) for a period of two weeks.[5]

o After aging, the materials were evaluated for changes in their physical and chemical
properties.

» Metals: Visually inspected for corrosion.[5]
» Plastics: Inspected for weight change and physical appearance.[5]

» Elastomers: Evaluated for linear swell, weight gain, and changes in hardness using a
durometer.[5]
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Signaling Pathways and Experimental Workflows

The following diagrams illustrate key processes related to HFO-1234yf.

Method 1: Two-Step Gas-Phase Process

Trifluorochloroethylene Chloromethane

Thermal Reaction Thermal Reaction

3-chloro-1,1,2-trifluoropropene

Catalytic Reaction

HFO-1234yf

Hydrogen Fluoride

Catalytic|Reaction

Method 2: Two-Step Liquid/Gas-Phase Process
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Caption: Overview of two patented synthesis pathways for HFO-1234yf.
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Caption: Atmospheric degradation pathway of HFO-1234yf.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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1234yf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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